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Compound of Interest

Compound Name: 4-Propylnonane

CAS No.: 6165-37-3

Cat. No.: B13802712

Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the current state of knowledge regarding 4-Propylnonane. A

thorough review of available scientific literature and chemical databases indicates a significant

gap in documented research applications for this specific branched alkane. While its

derivatives and related structures show utility in areas such as polymer synthesis, 4-
Propylnonane itself remains a largely unexplored molecule. This document aims to provide a

comprehensive summary of its known properties and to highlight a potential, albeit

hypothetical, research avenue inspired by a closely related compound, thereby serving as a

foundational resource for future investigations.

Physicochemical Properties of 4-Propylnonane
Quantitative data for 4-Propylnonane is primarily computational, sourced from chemical

databases. These properties are essential for its handling, purification, and analysis in any

potential research context.
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Property Value Source

Molecular Formula C12H26 [1][2][3][4][5]

Molecular Weight 170.33 g/mol [3][4][5]

CAS Number 6165-37-3 [1][2][4][5]

IUPAC Name 4-propylnonane [4]

Canonical SMILES CCCCCC(CCC)CCC [1]

InChI Key
QLKPGWNXMMBQMG-

UHFFFAOYSA-N
[1][4]

Computed XLogP3-AA 6.4 [4]

Hydrogen Bond Donor Count 0 [1][4]

Hydrogen Bond Acceptor

Count
0 [1][4]

Rotatable Bond Count 8 [1][4]

Exact Mass 170.203450829 Da [4]

Topological Polar Surface Area 0 Å² [1][4]

Heavy Atom Count 12 [1][4]

Complexity 70.1 [1][4]

Potential Research Application: A Hypothetical
Pathway in Polymer Synthesis
While direct applications for 4-Propylnonane are not documented, a hypothetical application

for a closely related tertiary alcohol, 4-propylnonan-4-ol, has been proposed in the synthesis of

novel polyolefins.[6] This suggests a potential avenue of investigation for 4-Propylnonane
derivatives. The proposed synthesis involves the creation of a unique polyolefin,

poly(propylnonene), which could have applications in drug delivery and medical device

fabrication due to its potential for high solubility in organic solvents and compatibility with

hydrophobic active pharmaceutical ingredients.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/4-propylnonane-dic351165.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61243316.htm
http://www.molbase.com/name/4-propyl-nonane.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nonane_-4-propyl
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB61243316.htm
http://www.molbase.com/name/4-propyl-nonane.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nonane_-4-propyl
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB61243316.htm
https://wap.guidechem.com/encyclopedia/4-propylnonane-dic351165.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61243316.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nonane_-4-propyl
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB61243316.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nonane_-4-propyl
https://wap.guidechem.com/encyclopedia/4-propylnonane-dic351165.html
https://wap.guidechem.com/encyclopedia/4-propylnonane-dic351165.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nonane_-4-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Nonane_-4-propyl
https://wap.guidechem.com/encyclopedia/4-propylnonane-dic351165.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nonane_-4-propyl
https://wap.guidechem.com/encyclopedia/4-propylnonane-dic351165.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nonane_-4-propyl
https://wap.guidechem.com/encyclopedia/4-propylnonane-dic351165.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nonane_-4-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Nonane_-4-propyl
https://wap.guidechem.com/encyclopedia/4-propylnonane-dic351165.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nonane_-4-propyl
https://wap.guidechem.com/encyclopedia/4-propylnonane-dic351165.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nonane_-4-propyl
https://wap.guidechem.com/encyclopedia/4-propylnonane-dic351165.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nonane_-4-propyl
https://www.benchchem.com/product/b13802712/docs?utm_src=pdf-body#4-propylnonane-a-technical-overview-of-a-compound-with-untapped-research-potential
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_4_Propylnonan_4_ol_as_a_Novel_Precursor_for_Polyolefin_Synthesis.pdf
https://www.benchchem.com/product/b13802712/docs?utm_src=pdf-body#4-propylnonane-a-technical-overview-of-a-compound-with-untapped-research-potential
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_4_Propylnonan_4_ol_as_a_Novel_Precursor_for_Polyolefin_Synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13802712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Synthesis of
Poly(propylnonene) from 4-Propylnonan-4-ol
The following diagram outlines the hypothetical two-step process for the synthesis of

poly(propylnonene).[6]

Step 1: Dehydration

Step 2: Polymerization

4-Propylnonan-4-ol

Acid-Catalyzed Dehydration
(H₂SO₄, 70-80°C)

Mixture of Propylnonene Isomers

Propylnonene Isomers

Coordination Polymerization
(50°C, 24 hours)

Ziegler-Natta Catalyst
(Triethylaluminum, Titanium tetrachloride)

Poly(propylnonene)
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Click to download full resolution via product page

A diagram illustrating the hypothetical synthesis of poly(propylnonene).

Detailed Experimental Protocols
The following are detailed methodologies for the key experiments in the hypothetical synthesis

of poly(propylnonene).[6]

Protocol 1: Synthesis of Propylnonene Isomers via
Dehydration of 4-Propylnonan-4-ol
This protocol outlines the acid-catalyzed dehydration of 4-propylnonan-4-ol to produce a

mixture of alkene isomers.[6]

Materials:

4-Propylnonan-4-ol

Concentrated sulfuric acid (H₂SO₄, 98%)

Anhydrous magnesium sulfate (MgSO₄)

Saturated sodium bicarbonate solution (NaHCO₃)

Deionized water

Diethyl ether

Round-bottom flask with distillation head

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:
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To a 250 mL round-bottom flask, add 50.0 g of 4-propylnonan-4-ol.[6]

While stirring in an ice bath, slowly add 5.0 mL of concentrated sulfuric acid to the flask.[6]

Set up the flask for fractional distillation.[6]

Gently heat the mixture to 70-80°C. The alkene products will co-distill with water as they are

formed.[6]

Collect the distillate in a flask cooled in an ice bath.[6]

Continue distillation until no more organic product is observed.[6]

Transfer the distillate to a separatory funnel and wash with saturated sodium bicarbonate

solution, followed by deionized water.

Dry the organic layer with anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the diethyl ether using a rotary evaporator to

yield the propylnonene isomer mixture.

Protocol 2: Polymerization of Propylnonene Isomers
This protocol describes the coordination polymerization of the propylnonene isomers using a

Ziegler-Natta catalyst.[6]

Materials:

Propylnonene isomer mixture

Anhydrous hexane

Triethylaluminum solution

Titanium tetrachloride

Schlenk flasks

Cannula
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Procedure:

In a 500 mL Schlenk flask under an argon atmosphere, add 200 mL of anhydrous hexane.

Add 20.0 g of the propylnonene isomer mixture to the flask.[6]

In a separate Schlenk flask, prepare the catalyst by adding 100 mL of anhydrous hexane and

cooling to 0°C.[6]

Slowly add 1.0 mL of triethylaluminum solution, followed by the slow addition of 0.1 mL of

titanium tetrachloride. A brown precipitate will form.[6]

Age the catalyst suspension for 30 minutes at room temperature.[6]

Transfer the catalyst suspension to the monomer solution via cannula.[6]

Stir the reaction mixture vigorously at 50°C for 24 hours.[6]

Quench the reaction by the slow addition of acidified methanol.

Filter the resulting polymer and wash with methanol.

Dry the polymer under vacuum to a constant weight.

Conclusion and Future Outlook
The current body of scientific literature presents a clear void in the understanding and

application of 4-Propylnonane. While its basic physicochemical properties are computationally

predicted, its potential utility in materials science, drug development, or as a specialty chemical

remains to be determined. The hypothetical synthesis of a novel polyolefin from a related

alcohol, 4-propylnonan-4-ol, provides a conceptual starting point for exploring the reactivity of

similar C12 branched alkanes and their derivatives.[6]

Future research should focus on the following areas:

Experimental Verification of Physicochemical Properties: Establishing accurate,

experimentally determined data for properties such as boiling point, density, and viscosity.
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Exploration of Synthesis and Derivatization: Developing efficient synthetic routes to 4-
Propylnonane and its functionalized derivatives.

Screening for Biological Activity: Investigating the potential for 4-Propylnonane and its

derivatives to exhibit biological effects, which could be relevant for drug development.

Materials Science Applications: Exploring the use of 4-Propylnonane as a building block or

additive in the development of new materials.

The lack of existing research on 4-Propylnonane signifies a unique opportunity for novel

discoveries. This guide serves to equip researchers with the foundational knowledge and a

conceptual framework to initiate such exploratory studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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